molecular formula C12H12N2O3 B8513994 5-Cyclopentyl-4-hydroxy-2-nitrobenzonitrile

5-Cyclopentyl-4-hydroxy-2-nitrobenzonitrile

Cat. No.: B8513994
M. Wt: 232.23 g/mol
InChI Key: WZHREQDDCRHSQI-UHFFFAOYSA-N
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Description

5-Cyclopentyl-4-hydroxy-2-nitrobenzonitrile is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12N2O3

Molecular Weight

232.23 g/mol

IUPAC Name

5-cyclopentyl-4-hydroxy-2-nitrobenzonitrile

InChI

InChI=1S/C12H12N2O3/c13-7-9-5-10(8-3-1-2-4-8)12(15)6-11(9)14(16)17/h5-6,8,15H,1-4H2

InChI Key

WZHREQDDCRHSQI-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C2=C(C=C(C(=C2)C#N)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a microwave vial charged with 4-bromo-2-cyclopentyl-5-nitrophenyl methyl carbonate (102 mg, 0.29 mmol), zinc cyanide (35 mg, 0.30 mmol) and Pd(PPh3)4 (21 mg, 0.02 mmol) under an N2 atmosphere was added DMF (500 μL). The reaction was heated under microwave irradiation at 130° C. for 30 min. The reaction was quenched with saturated aqueous Na2CO3 and extracted with ethyl acetate (3×10 mL). The combined organic extracts were dried over Na2SO4, filtered and concentrated in vacuo to yield a brown oil. Purification by silica gel chromatography (0-15% ethyl acetate/hexanes) afforded 5-cyclopentyl-4-hydroxy-2-nitrobenzonitrile as a light yellow solid (40 mg, 58% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 11.62 (s, 1H), 7.84 (s, 1H), 7.70 (s, 1H), 3.29-3.24 (m, 1H), 1.99-1.93 (m, 2H), 1.78-1.76 (m, 2H), 1.66-1.57 (m, 4H).
Quantity
102 mg
Type
reactant
Reaction Step One
Name
zinc cyanide
Quantity
35 mg
Type
catalyst
Reaction Step One
Quantity
21 mg
Type
catalyst
Reaction Step One
Name
Quantity
500 μL
Type
reactant
Reaction Step Two

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